Cas no 952651-40-0 (quinoline-4-sulfonyl chloride)

Quinoline-4-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The quinoline backbone enhances stability and offers potential for further functionalization. This compound is particularly valuable in the preparation of sulfonamides, which are critical in medicinal chemistry and agrochemical applications. It exhibits good solubility in common organic solvents, facilitating reaction handling. Careful storage under anhydrous conditions is recommended due to its moisture sensitivity. The product is typically characterized by HPLC or NMR to ensure purity for demanding synthetic applications.
quinoline-4-sulfonyl chloride structure
quinoline-4-sulfonyl chloride structure
Product Name:quinoline-4-sulfonyl chloride
CAS No:952651-40-0
MF:C9H6ClNO2S
MW:227.667439937592
MDL:MFCD16093721
CID:5235815
PubChem ID:20440868
Update Time:2026-03-08

quinoline-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinesulfonyl chloride
    • Quinoline-4-sulfonyl chloride
    • quinoline-4-sulfonyl chloride
    • MDL: MFCD16093721
    • Inchi: 1S/C9H6ClNO2S/c10-14(12,13)9-5-6-11-8-4-2-1-3-7(8)9/h1-6H
    • InChI Key: IXNGVZUFSMKRIO-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(S(Cl)(=O)=O)=CC=1

Computed Properties

  • Exact Mass: 226.9807773g/mol
  • Monoisotopic Mass: 226.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.4Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-146683-0.05g
quinoline-4-sulfonyl chloride
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$1008.0 2023-02-15
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$1056.0 2023-02-15
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$1152.0 2023-02-15
Enamine
EN300-146683-1.0g
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$0.0 2023-06-06
Enamine
EN300-146683-2.5g
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$2351.0 2023-02-15
Enamine
EN300-146683-5.0g
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$3479.0 2023-02-15
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0464-1g
Quinoline-4-sulfonyl chloride
952651-40-0 97%
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¥12224.03 2025-04-11
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
80R0464-5g
Quinoline-4-sulfonyl chloride
952651-40-0 97%
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¥43702.21 2025-04-11
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